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Compound of Interest

Compound Name: Methane hydrochloride

Cat. No.: B10817705 Get Quote

Disclaimer: The chemical name "Methane hydrochloride" is not a standard recognized term in

chemistry. This guide has been developed under the assumption that the intended substance is

Methylamine Hydrochloride (CAS No. 593-51-1), a common laboratory chemical. It is crucial to

verify the identity of your chemical before implementing these safety protocols.

This document provides immediate and essential safety, handling, and disposal information for

laboratory professionals working with Methylamine Hydrochloride.

Hazard Identification and Immediate Precautions
Methylamine hydrochloride is a hazardous substance that requires careful handling. Key

hazards include:

Harmful if swallowed[1][2][3][4][5]

Causes skin irritation[1][2][4][5][6]

Causes serious eye irritation[1][2][4][5][6]

May cause respiratory irritation[1][2][4][5][6]

It is also hygroscopic, meaning it readily absorbs moisture from the air, which can affect its

purity and reactivity.[4][6][7][8][9]
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Methylamine Hydrochloride to minimize

exposure risk.

PPE Category Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved chemical

safety goggles.[1][3][6]

Protects against dust particles

and accidental splashes.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber) inspected

before use.[1] Lab coat or

other protective clothing to

prevent skin contact.[6]

Prevents skin irritation and

potential absorption.[2][6]

Respiratory Protection

Generally not required in a

well-ventilated area. If dust is

generated or ventilation is

inadequate, a NIOSH-

approved particulate respirator

should be used.[3][6]

Protects against inhalation of

irritating dust.[2][6]

Step-by-Step Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical for maintaining a safe laboratory

environment.

Handling:

Ventilation: Always handle Methylamine Hydrochloride in a well-ventilated area, such as a

chemical fume hood, to keep airborne concentrations low.[1][6]

Avoid Dust Formation: Minimize the generation and accumulation of dust during handling.[1]

[3][6]
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Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

breaks or leaving the lab.[1][6] Do not eat, drink, or smoke in the work area.[3]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[1]

[3][6]

Storage:

Container: Keep the container tightly closed and store in the original packaging.[1][6]

Conditions: Store in a cool, dry, and well-ventilated area away from incompatible substances

such as strong oxidizing agents.[1][6][8]

Moisture Protection: As the material is hygroscopic, store it protected from moisture,

potentially under an inert gas.[1][6][7][8]

Accidental Release and First Aid Measures
Immediate and appropriate response to spills and exposures is crucial.
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Incident Action

Minor Spill

1. Evacuate personnel from the immediate area.

2. Ensure adequate ventilation. 3. Wearing

appropriate PPE, sweep up the spilled solid,

avoiding dust generation. 4. Place the material

into a suitable, labeled container for disposal.[1]

[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][4][6]

Skin Contact

Remove contaminated clothing. Flush skin with

plenty of soap and water for at least 15 minutes.

Seek medical attention if irritation persists.[1][4]

[6]

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.[1][4][6]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of water or milk.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][4][6]

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[2]

Waste Classification: Methylamine Hydrochloride waste is considered hazardous.

Containment: Collect waste material in a clearly labeled, sealed container. Do not mix with

other waste.
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Disposal Route: Dispose of the waste through a licensed professional waste disposal

service.[10] Do not empty into drains.[1][3][6]

Quantitative Data Summary
The following table summarizes key quantitative data for Methylamine Hydrochloride.

Property Value

CAS Number 593-51-1[1]

Molecular Formula CH₅N · HCl[4]

Molecular Weight 67.52 g/mol [2][5]

Appearance White crystalline solid[2][6][7][9]

Melting Point 228 - 233 °C (442.4 - 451.4 °F)[4][8]

Boiling Point 225 - 230 °C (437 - 446 °F)[4][8]

Solubility Highly soluble in water[2][7][9]

pH 5-7 (10g/l solution at 20°C)[4][8]

Experimental Workflow and Logic Diagram
The following diagram illustrates the standard workflow for handling Methylamine

Hydrochloride, from preparation to disposal.
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Safe Handling Workflow for Methylamine Hydrochloride

Preparation

Don PPE
(Goggles, Gloves, Lab Coat)

1. Assess Risks

Chemical Handling
(In Fume Hood)

2. Proceed to work

Secure Storage
(Cool, Dry, Tightly Sealed)

3a. Store unused chemical

Waste Disposal
(Labeled Hazardous Waste)

3b. Dispose of waste

Decontamination
(Clean work area, Doff PPE)

End of Process

Click to download full resolution via product page

Caption: Workflow for safe handling of Methylamine Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

